Cas no 2624129-14-0 (1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(furan-3-yl)urea)

• Product Name: 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(furan-3-yl)urea
• CAS No: 2624129-14-0
• MF: C₂₁H₁₇FN₄O₃
• MW: 392.383087873459
• CID: 5640709
• PubChem ID: 165904281
• Update Time: 2025-10-31

1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(furan-3-yl)urea Chemical and Physical Properties

Names and Identifiers

• 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(furan-3-yl)urea
• EN300-27753761
• 2624129-14-0

• Inchi： 1S/C21H17FN4O3/c1-26-17-9-5-3-7-15(17)18(14-6-2-4-8-16(14)22)24-19(20(26)27)25-21(28)23-13-10-11-29-12-13/h2-12,19H,1H3,(H2,23,25,28)
• InChI Key： IQFJBHFMBFNBAS-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C2C=CC=CC=2N(C)C(C(NC(NC2=COC=C2)=O)N=1)=O

Computed Properties

• Exact Mass: 392.12846858g/mol
• Monoisotopic Mass: 392.12846858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 86.9Ų

Additional information on 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(furan-3-yl)urea

Professional Introduction to Compound with CAS No. 2624129-14-0 and Product Name: 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(furan-3-yl)urea

The compound with the CAS number 2624129-14-0 and the product name 1-[5-(2-fluorophenyl)-1-methyl-2-oxo-2,3-dihydro-1H-1,4-benzodiazepin-3-yl]-3-(furan-3-yl)urea represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the benzodiazepine class, which is well-known for its role in treating neurological and psychiatric disorders. The structural modification of this molecule incorporates a fluorophenyl group and a furan moiety, which are known to enhance binding affinity and selectivity towards specific biological targets.

Recent studies have highlighted the importance of fluorinated aromatic rings in drug design due to their ability to improve metabolic stability and receptor interaction. The 2-fluorophenyl substituent in this compound is strategically positioned to interact with key amino acid residues in target proteins, thereby modulating their activity. This feature has been extensively explored in the development of novel therapeutic agents that exhibit higher efficacy and reduced side effects compared to their parent compounds.

The urea moiety at the C3 position of the benzodiazepine core serves as a crucial pharmacophore, contributing to the compound's binding interactions with biological receptors. Urea-based linkers have been widely utilized in medicinal chemistry due to their versatility in forming hydrogen bonds and enhancing molecular rigidity. In this particular compound, the furan ring at the C3 position further extends its pharmacological potential by introducing additional hydrogen bonding opportunities and steric constraints that optimize receptor binding.

Current research in the field of neuropharmacology has demonstrated that benzodiazepine derivatives with structural modifications can exhibit improved pharmacokinetic properties. The combination of the fluorophenyl, furan, and urea groups in this compound results in a molecule that demonstrates high affinity for specific neurotransmitter receptors, such as those involved in anxiety regulation and sleep disorders. Preliminary computational studies suggest that this compound may interact with GABA-A receptors in a manner similar to traditional benzodiazepines but with enhanced selectivity, potentially reducing unwanted sedative effects.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluorophenyl group necessitates careful handling of fluorinating agents, while the formation of the urea linkage requires optimization to avoid unwanted byproducts. Advances in synthetic methodologies have enabled more efficient production processes for such complex molecules, making them more accessible for further pharmacological evaluation.

In vitro studies have begun to unravel the mechanistic basis of this compound's activity. Initial experiments indicate that it exhibits potent binding affinity for GABA-A receptors, leading to enhanced chloride channel conductance and subsequent neuronal inhibition. The presence of the furan ring appears to contribute to sustained receptor occupancy, potentially resulting in prolonged therapeutic effects compared to existing treatments. Additionally, the fluorophenyl substituent may play a role in reducing metabolic degradation, thereby increasing bioavailability.

The potential therapeutic applications of this compound are broad and include conditions such as anxiety disorders, insomnia, and seizure management. Its unique structural features make it an attractive candidate for further development into a novel therapeutic agent. Researchers are particularly interested in its potential as an alternative to traditional benzodiazepines, which are often associated with issues such as tolerance and dependence.

As computational chemistry techniques continue to advance, virtual screening methods are being employed to identify additional derivatives of this compound that may exhibit even greater efficacy or selectivity. Molecular docking studies have already provided valuable insights into how different structural modifications can influence receptor binding affinity and specificity. These findings are guiding experimental efforts aimed at optimizing the pharmacological profile of this class of compounds.

The integration of cutting-edge synthetic chemistry with modern pharmacological evaluation techniques is paving the way for next-generation therapeutic agents like this one. By leveraging structural features such as the fluorophenyl, furan, and urea moieties, researchers are able to design molecules that target specific biological pathways with high precision. This approach not only enhances therapeutic outcomes but also minimizes off-target effects, ultimately leading to safer and more effective treatments for patients worldwide.